4-tert-Butyl-2-methylbenzaldehyde
Overview
Description
4-tert-Butyl-2-methylbenzaldehyde is an organic compound with the molecular formula C12H16O . It is an important intermediate for the synthesis of medicines, dyes, flavor, and fragrance compounds .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a tert-butyl group, a methyl group, and a formyl group . The exact 3D structure is not provided in the sources.Scientific Research Applications
Chemical Synthesis and Reactions
4-tert-Butyl-2-methylbenzaldehyde has been explored in various chemical synthesis processes and reactions. For instance, its nitration in acetic anhydride leads to the formation of multiple products including 5-tert-butyl-2-methylbenzaldehyde, indicating its utility in complex organic reactions (Fischer & Teo, 1978). Moreover, this compound is involved in the synthesis of tert-butyl-hydroxylated derivatives, which are significant in the development of drugs like the antiarthritic drug candidate S-2474 (Inagaki, Matsumoto, & Tsuri, 2003).
Electrocatalysis and Oxidation Processes
In the realm of electrochemistry, this compound shows potential in electrocatalytic applications. For example, it is used in the electrocatalytic oxidation of alcohols, showcasing its role in facilitating chemical transformations (Kashiwagi, Nishimura, & Anzai, 2002).
Complex Formation and Polymerization
This chemical is also significant in the formation of various complexes. It reacts with vanadyl acetylacetonate to form vanadium(V) complexes, which are analyzed for their structural features and electronic properties (Back, Rossini Kopp, Manzoni de Oliveira, & Piquini, 2012). Additionally, it's used in the complexation with titanium or zirconium tetrachloride for olefin polymerization, contributing to the synthesis of high molecular weight polyethylene (Matilainen, Klinga, & Leskelä, 1996).
Metabolite Synthesis and Catalysis
Its role extends to the synthesis of organophosphorus derivatives and catalysis in oxidation reactions. It's used in the synthesis of various phosphorus derivatives starting from related hydroxybenzaldehydes (Prishchenko et al., 2008), and as a catalyst in microwave-assisted oxidation of alcohols (Sutradhar et al., 2016).
Miscellaneous Applications
Finally, this compound finds its use in various other chemical processes, such as the synthesis of benzaldehydes from ethanol (Moteki, Rowley, & Flaherty, 2016), and in studies related to its physical properties like vapor pressure and thermophysical properties (Kosuru et al., 2019).
Properties
IUPAC Name |
4-tert-butyl-2-methylbenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O/c1-9-7-11(12(2,3)4)6-5-10(9)8-13/h5-8H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAKGNMHQNZHTQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(C)(C)C)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30507597 |
Source
|
| Record name | 4-tert-Butyl-2-methylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30507597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
343855-33-4 |
Source
|
| Record name | 4-tert-Butyl-2-methylbenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30507597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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